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Compound of Interest

Compound Name: 2-Hydroxy-4-methylbenzaldehyde

Cat. No.: B1293496 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxy-4-methylbenzaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Hydroxy-4-methylbenzaldehyde (CAS No. 698-27-1). It is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Hydroxy-4-methylbenzaldehyde is classified as a hazardous substance. It is known to

cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is also harmful

if swallowed.[1][2] Adherence to the following PPE guidelines is mandatory to minimize

exposure and ensure personal safety.

Summary of Required Personal Protective Equipment
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or

eyeglasses with side shields.

Protects against dust,

splashes, and vapors that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Wear

appropriate protective clothing

to prevent skin exposure.

Prevents direct contact that

leads to skin irritation. Gloves

must be inspected before use

and disposed of properly after.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 136 approved

respirator with an appropriate

filter (e.g., N95 dust mask for

solids) should be used when

dust is generated or if

ventilation is inadequate.

Protects against inhalation of

dust or aerosols, which may

cause respiratory irritation.

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Hydroxy-4-methylbenzaldehyde is

crucial for safe handling and storage.
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Property Value

Molecular Formula C₈H₈O₂[1][3]

Molecular Weight 136.15 g/mol [1][3]

Appearance Solid, colourless to light straw crystals.[1]

Odor Strong, bitter-almond, phenolic odor.[1]

Melting Point 58-61 °C[4]

Boiling Point 219.5 - 223.0 °C at 760 mmHg[1][3]

Solubility
Insoluble in water; soluble in organic solvents

and oils.[1][4]

Flash Point 88 °C[3]

Operational Plan for Safe Handling
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

powders or creating solutions.[2]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Procedural Steps for Handling:

Preparation: Before handling, ensure all required PPE is available and in good condition.

Read the Safety Data Sheet (SDS) thoroughly.

Weighing and Transfer: Conduct weighing and transferring of the solid compound in a fume

hood to minimize inhalation of dust. Avoid the formation of dust and aerosols.[2]

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.
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Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[2] Decontaminate all work surfaces and equipment.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] The

compound is air-sensitive and should be stored under an inert atmosphere.[3]

Emergency and First Aid Procedures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, seek medical attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill and Disposal Plan
Chemical Spill Response Workflow
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Preparation

Containment & Cleanup

Disposal

Evacuate Immediate Area

Alert Colleagues & Supervisor

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill with
Inert Absorbent Material

Carefully Sweep or Scoop
into a Labeled Waste Container

Decontaminate Spill Area
with Appropriate Solvent

Seal Waste Container

Dispose of as Hazardous Waste
Following Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 2-Hydroxy-4-methylbenzaldehyde.
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Disposal Plan:

Dispose of 2-Hydroxy-4-methylbenzaldehyde and any contaminated materials as

hazardous waste.

Waste must be placed in a suitable, closed, and labeled container.[2]

Do not allow the product to enter drains or the environment.[2]

All disposal activities must be in accordance with local, state, and federal regulations.

Consult your institution's environmental health and safety office for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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